2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate
Overview
Description
2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate, also known as ABVCB, is a chemical compound with potential applications in scientific research.
Mechanism of Action
The mechanism of action of 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death, and inhibiting cell proliferation.
Biochemical and Physiological Effects:
2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate has been shown to have various biochemical and physiological effects. Studies have demonstrated that it can inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate has been shown to induce oxidative stress in cancer cells, leading to cell death.
Advantages and Limitations for Lab Experiments
2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent anti-tumor activity against various cancer cell lines. However, there are also some limitations to its use. For example, 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate may exhibit toxicity towards normal cells, which could limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate. One area of interest is the development of more efficient synthesis methods for 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate and to determine its potential for use in cancer treatment. Finally, research is needed to explore the potential applications of 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate in other areas of scientific research.
Scientific Research Applications
2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have demonstrated that 2-(1-allyl-1H-benzimidazol-2-yl)-1-(2-chlorophenyl)vinyl 2-chlorobenzoate exhibits anti-tumor activity against various cancer cell lines, including breast, colon, and lung cancer cells.
properties
IUPAC Name |
[(E)-1-(2-chlorophenyl)-2-(1-prop-2-enylbenzimidazol-2-yl)ethenyl] 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18Cl2N2O2/c1-2-15-29-22-14-8-7-13-21(22)28-24(29)16-23(17-9-3-5-11-19(17)26)31-25(30)18-10-4-6-12-20(18)27/h2-14,16H,1,15H2/b23-16+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVWZXPNMCKVFE-XQNSMLJCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=CC=CC=C2N=C1C=C(C3=CC=CC=C3Cl)OC(=O)C4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C2=CC=CC=C2N=C1/C=C(\C3=CC=CC=C3Cl)/OC(=O)C4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(E)-1-(2-chlorophenyl)-2-(1-prop-2-enylbenzimidazol-2-yl)ethenyl] 2-chlorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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